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Tiadinil at a Glance

The table below summarizes key characteristics of tiadinil based on the search results:

Aspect Description

Primary Use Control of rice blast (caused by Pyricularia oryzae/Magnaporthe oryzae) [1] [2].

Mode of Action Classified as a host plant defense inducer (FRAC Code: P03). It does not directly

kill pathogens but activates the plant's own Systemic Acquired Resistance (SAR) [1]
[3].

Efficacy Data Quantitative data on its effectiveness against rice blast in experimental settings is
not provided in the search results.

Use on
Bacterial
Diseases

One source lists it as having "bactericide" activity, but provides no specific data or
examples of which bacterial diseases it controls [1].

Comparative Control Agents for Rice Blast

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s003940?utm_src=pdf-body
https://www.smolecule.com/products/s003940?utm_src=pdf-interest
https://www.smolecule.com/products/s003940?utm_src=pdf-body
https://www.smolecule.com/products/s003940?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2798.htm
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2017.00003/full
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2798.htm
https://www.mdpi.com/2073-4425/15/9/1237
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2798.htm
https://www.smolecule.com/products/s003940?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


While direct experimental data for tiadinil is scarce, recent research provides quantitative efficacy data for

other promising control agents. The table below summarizes findings from studies on various biocontrol

agents and a natural fungicide for comparison.

| Agent / Compound | Type | Key Experimental Findings Against Rice Blast Pathogen | Reference | | :--- | :--- |

:--- | :--- | | Pseudomonas aeruginosa R64 | Biocontrol Bacteria | Fermentation extract inhibited mycelial

growth, conidiation, spore germination of P. oryzae; higher efficacy than tricyclazole in growth inhibition

[4]. | | Bacillus subtilis G5 | Biocontrol Bacteria | In plate confrontation assays, inhibition rates against four

different M. oryzae strains ranged from 98.07% to 99.16% [5]. | | Phenazine-1-Carboxamide (PCN) |

Natural Antifungal Compound | Primary bioactive compound from P. aeruginosa R64; implicated as the

principal antifungal effector against P. oryzae [4]. | | Streptomyces palmae PC 12 | Biocontrol Actinomycete

| Showed 87.3% growth inhibition of blast fungus in vitro; greenhouse trials demonstrated disease reduction

and plant growth promotion [6]. |

Understanding the Induced Resistance Pathway

Tiadinil functions by priming the plant's immune system. A key metabolite, SV-03, has been shown to

induce Systemic Acquired Resistance (SAR) through a pathway that does not require salicylic acid (SA)

accumulation [7]. The diagram below illustrates this signaling pathway.

Research Insights and Implications

Focus on Plant Immunity: The mode of action of tiadinil and its metabolite highlights a strategic

approach to plant disease control. By enhancing the host plant's innate immunity rather than
directly targeting the pathogen, it offers a broader spectrum of protection and may reduce the risk of

pathogen resistance [3].
Data Gap on Bacterial Diseases: The claim of bactericidal activity in one database is not

substantiated with experimental evidence in the available literature [1]. Further targeted research
would be needed to confirm and quantify this effect.

Promising Alternatives: The strong quantitative results for biocontrol agents like Bacillus subtilis G5
and Pseudomonas aeruginosa R64 underscore the significant potential of microbial and natural

product-based strategies for sustainable rice blast management [4] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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